Cas no 2098091-01-9 (1-(Cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

1-(Cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole is a specialized heterocyclic compound featuring a cyclopenta[c]pyrazole core substituted with a cyclopropylmethyl group at the 1-position and a trifluoromethyl group at the 3-position. This structure confers unique chemical properties, including enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group improves lipophilicity and metabolic resistance, while the cyclopropylmethyl moiety contributes to steric and electronic modulation. Its rigid fused-ring system offers potential as a scaffold for bioactive molecule design, particularly in kinase inhibition or CNS-targeted applications. The compound's well-defined stereochemistry and synthetic versatility further support its utility in medicinal chemistry and drug discovery programs.

1-(Cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole structure

2098091-01-9 structure

Product Name:1-(Cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

CAS No:2098091-01-9

MF:C₁₁H₁₃F₃N₂

MW:230.229532957077

CID:5728575

PubChem ID:121214522

Update Time:2025-06-07

1-(Cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

- 2098091-01-9
- F2198-6681
- AKOS026725082
- 1-(cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
- 1-(cyclopropylmethyl)-3-(trifluoromethyl)-5,6-dihydro-4H-cyclopenta[c]pyrazole
- Cyclopentapyrazole, 1-(cyclopropylmethyl)-1,4,5,6-tetrahydro-3-(trifluoromethyl)-
- 1-(Cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
- Inchi： 1S/C11H13F3N2/c12-11(13,14)10-8-2-1-3-9(8)16(15-10)6-7-4-5-7/h7H,1-6H2
- InChI Key： LHUFSBMCQMODID-UHFFFAOYSA-N
- SMILES： FC(C1C2CCCC=2N(CC2CC2)N=1)(F)F

Computed Properties

Exact Mass: 230.10308291g/mol
Monoisotopic Mass: 230.10308291g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 17.8Å²

Experimental Properties

Density: 1.49±0.1 g/cm3(Predicted)
Boiling Point: 263.7±35.0 °C(Predicted)
pka: 0.27±0.20(Predicted)

1-(Cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C136506-100mg	1-(cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098091-01-9		100mg	$ 95.00	2022-06-06
TRC	C136506-500mg	1-(cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098091-01-9		500mg	$ 365.00	2022-06-06
TRC	C136506-1g	1-(cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098091-01-9		1g	$ 550.00	2022-06-06
Life Chemicals	F2198-6681-0.25g	1-(cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098091-01-9	95%+	0.25g	$348.0	2023-09-06
Life Chemicals	F2198-6681-0.5g	1-(cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098091-01-9	95%+	0.5g	$367.0	2023-09-06
Life Chemicals	F2198-6681-1g	1-(cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098091-01-9	95%+	1g	$387.0	2023-09-06
Life Chemicals	F2198-6681-2.5g	1-(cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098091-01-9	95%+	2.5g	$774.0	2023-09-06
Life Chemicals	F2198-6681-5g	1-(cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098091-01-9	95%+	5g	$1161.0	2023-09-06
Life Chemicals	F2198-6681-10g	1-(cyclopropylmethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole	2098091-01-9	95%+	10g	$1625.0	2023-09-06